2-chloro-N-(2-cyanoethyl)-N-(4-fluorophenyl)acetamide
Description
2-Chloro-N-(2-cyanoethyl)-N-(4-fluorophenyl)acetamide, or 2-CNFCA, is an important organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in organic solvents. 2-CNFCA is a derivative of acetamide, which is a basic building block of organic chemistry. This compound has been studied extensively due to its unique properties and potential applications.
Scientific Research Applications
Potential as Pesticides
Research on derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including compounds with chloro and fluoro substituents similar to 2-chloro-N-(2-cyanoethyl)-N-(4-fluorophenyl)acetamide, indicates potential applications as pesticides. These compounds have been characterized by X-ray powder diffraction to determine their structural properties, which is a foundational step in assessing their utility in agricultural settings (Olszewska, Pikus, & Tarasiuk, 2008).
Anti-inflammatory Activity
The synthesis and evaluation of certain N-(3-chloro-4-fluorophenyl) derivatives have demonstrated anti-inflammatory activities. These findings suggest that structurally similar compounds, such as 2-chloro-N-(2-cyanoethyl)-N-(4-fluorophenyl)acetamide, could also have medicinal applications, particularly in the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).
Antimicrobial Potential
Further, derivatives of 4-(2-chloro-4-fluorophenyl)-thiazole have been synthesized and assessed for their antimicrobial activity against various bacterial and fungal strains. The structural features of these compounds, including chloro and fluoro substituents, provide a basis for investigating the antimicrobial potential of related acetamide derivatives (Badiger, Mulla, Khazi, & Khazi, 2013).
Structural Characterization and Applications
The synthesis and structural characterization of various chloro-fluoroacetamide derivatives have been extensively studied, providing insights into their conformational properties and potential interactions in biological systems. These studies lay the groundwork for exploring the applications of 2-chloro-N-(2-cyanoethyl)-N-(4-fluorophenyl)acetamide in designing new compounds with specific biological or chemical properties (Gowda et al., 2007).
properties
IUPAC Name |
2-chloro-N-(2-cyanoethyl)-N-(4-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClFN2O/c12-8-11(16)15(7-1-6-14)10-4-2-9(13)3-5-10/h2-5H,1,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZRHAVQVPGIMQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N(CCC#N)C(=O)CCl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-cyanoethyl)-N-(4-fluorophenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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